Cas no 2098072-57-0 (4-Ethynyl-1-[(oxan-4-yl)methyl]-1H-pyrazole)
![4-Ethynyl-1-[(oxan-4-yl)methyl]-1H-pyrazole structure](https://ossimg.kuujia.com/scimg/2098500/2098072-57-0x500.png)
2098072-57-0 structure
Product Name:4-Ethynyl-1-[(oxan-4-yl)methyl]-1H-pyrazole
CAS No:2098072-57-0
MF:C11H14N2O
MW:190.241662502289
MDL:MFCD30483352
CID:5060917
PubChem ID:122240705
Update Time:2023-08-25
4-Ethynyl-1-[(oxan-4-yl)methyl]-1H-pyrazole Chemical and Physical Properties
Names and Identifiers
-
- 4-Ethynyl-1-((tetrahydro-2H-pyran-4-yl)methyl)-1H-pyrazole
- 4-ethynyl-1-[(oxan-4-yl)methyl]-1H-pyrazole
- 4-Ethynyl-1-[(4-tetrahydropyranyl)methyl]pyrazole
- SY272321
- 4-Ethynyl-1-[(oxan-4-yl)methyl]-1H-pyrazole
-
- MDL： MFCD30483352
- Inchi： 1S/C11H14N2O/c1-2-10-7-12-13(8-10)9-11-3-5-14-6-4-11/h1,7-8,11H,3-6,9H2
- InChI Key： MONJWJRMNYFTHJ-UHFFFAOYSA-N
- SMILES： O1CCC(CN2C=C(C#C)C=N2)CC1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 227
- XLogP3: 1
- Topological Polar Surface Area: 27
4-Ethynyl-1-[(oxan-4-yl)methyl]-1H-pyrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | Y22345-1g |
4-Ethynyl-1-[(4-tetrahydropyranyl)methyl]pyrazole |
2098072-57-0 | 97% | 1g |
¥14929.0 | 2024-07-18 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | Y22345-250mg |
4-Ethynyl-1-[(4-tetrahydropyranyl)methyl]pyrazole |
2098072-57-0 | 97% | 250mg |
¥7429.0 | 2024-07-18 | |
| eNovation Chemicals LLC | Y1188219-0.25g |
4-Ethynyl-1-[(4-tetrahydropyranyl)methyl]pyrazole |
2098072-57-0 | 97% | 0.25g |
$525 | 2024-07-19 | |
| eNovation Chemicals LLC | Y1188219-1g |
4-Ethynyl-1-[(4-tetrahydropyranyl)methyl]pyrazole |
2098072-57-0 | 97% | 1g |
$1065 | 2024-07-19 | |
| Enamine | EN300-22119891-0.05g |
4-ethynyl-1-[(oxan-4-yl)methyl]-1H-pyrazole |
2098072-57-0 | 95% | 0.05g |
$342.0 | 2023-09-16 | |
| Enamine | EN300-22119891-0.1g |
4-ethynyl-1-[(oxan-4-yl)methyl]-1H-pyrazole |
2098072-57-0 | 95% | 0.1g |
$510.0 | 2023-09-16 | |
| Enamine | EN300-22119891-0.25g |
4-ethynyl-1-[(oxan-4-yl)methyl]-1H-pyrazole |
2098072-57-0 | 95% | 0.25g |
$728.0 | 2023-09-16 | |
| Enamine | EN300-22119891-0.5g |
4-ethynyl-1-[(oxan-4-yl)methyl]-1H-pyrazole |
2098072-57-0 | 95% | 0.5g |
$1148.0 | 2023-09-16 | |
| Enamine | EN300-22119891-1.0g |
4-ethynyl-1-[(oxan-4-yl)methyl]-1H-pyrazole |
2098072-57-0 | 95% | 1g |
$1471.0 | 2023-05-02 | |
| Enamine | EN300-22119891-2.5g |
4-ethynyl-1-[(oxan-4-yl)methyl]-1H-pyrazole |
2098072-57-0 | 95% | 2.5g |
$3090.0 | 2023-09-16 |
4-Ethynyl-1-[(oxan-4-yl)methyl]-1H-pyrazole Related Literature
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Jason Wan Lab Chip, 2020,20, 4528-4538
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